Cas no 2228720-35-0 (tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate
• CAS No: 2228720-35-0
• MF: C₁₆H₂₂N₂O₂S
• MW: 306.423082828522
• CID: 6402894
• PubChem ID: 165665971
• Update Time: 2025-06-09

tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(1-benzothiophen-2-yl)propyl]carbamate
• EN300-1888241
• 2228720-35-0

• Inchi： 1S/C16H22N2O2S/c1-16(2,3)20-15(19)18-10-12(17)9-13-8-11-6-4-5-7-14(11)21-13/h4-8,12H,9-10,17H2,1-3H3,(H,18,19)
• InChI Key： UDQCQVNFARPIGW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 306.14019912g/mol
• Monoisotopic Mass: 306.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate

tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate (CAS No. 2228720-35-0): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate (CAS No. 2228720-35-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate molecule is composed of a tert-butyl group, an amino group, and a benzothiophene moiety. The tert-butyl group provides steric protection, while the amino group and benzothiophene moiety contribute to the compound's pharmacological properties. The benzothiophene ring, in particular, is known for its ability to interact with various biological targets, making it a valuable scaffold in the design of novel therapeutics.

Recent research has highlighted the potential of tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate as a potent inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This finding suggests that tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate could be a promising lead compound for the development of targeted therapies for diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate has also shown promise in modulating receptor activity. A study conducted by researchers at the University of California, San Francisco, found that this compound can selectively bind to and modulate the activity of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to modulate GPCRs makes tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate a valuable tool for investigating receptor function and developing new drugs for conditions such as cardiovascular diseases and neurological disorders.

The structural flexibility and functional versatility of tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate have also made it an attractive candidate for chemical synthesis and drug design. Chemists have explored various synthetic routes to produce this compound efficiently and on a larger scale. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise construction of the benzothiophene scaffold and the attachment of functional groups with high regioselectivity. These synthetic advancements have facilitated the production of tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate in sufficient quantities for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate in various therapeutic contexts. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. These findings have paved the way for further clinical investigations to explore its potential as a treatment for specific diseases.

Despite its promising properties, it is important to note that tert-butyl N-2-amino-3-(1-benzothiophen-2-yl)propylcarbamate is still in the early stages of development. Ongoing research aims to optimize its structure to enhance its potency, selectivity, and bioavailability. Additionally, efforts are being made to understand its mechanism of action at a molecular level to identify potential off-target effects and improve its safety profile.

In conclusion, tert-butyl N-2-amino-3-(1-benzothiophen-2-y l)prop ylcarb amate (CAS No. 2 2 87 0 - 5 - 0 ) represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its properties and applications, tert-but yl N - 0 - am i no - ( - b en z o th i o ph en - y l )pr op yl c arb am ate holds great promise for contributing to the discovery of novel treatments for a variety of diseases.